2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide

• IUPAC Name: 2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide
• InChI: InChI=1S/C11H15N3O2/c1-3-12-11(16)7-14-10-5-4-9(6-13-10)8(2)15/h4-6H,3,7H2,1-2H3,(H,12,16)(H,13,14)
• InChI Key: XPNOEYSOVQWKIX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CNC1=NC=C(C=C1)C(=O)C
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as AEA and has been extensively studied for its unique properties that make it an ideal candidate for scientific research.

Mechanism of Action

The mechanism of action of 2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide is not well understood. However, it has been proposed that AEA may exert its biological effects through the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. AEA has also been shown to have antioxidant properties and may exert its effects through the modulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. AEA has been shown to inhibit the growth of cancer cells and induce apoptosis. AEA has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In addition, AEA has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide is its versatility in various fields of research. AEA can be used as a ligand in catalysis, as a fluorescent probe for detecting metal ions, and as a building block for the synthesis of other compounds. AEA is also relatively easy to synthesize and purify, making it an ideal candidate for lab experiments. However, one of the major limitations of AEA is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide. One of the major areas of research is the development of AEA as a potential drug candidate for various diseases. Further studies are needed to understand the mechanism of action of AEA and to optimize its pharmacological properties. In addition, further studies are needed to explore the potential applications of AEA in catalysis and as a building block for the synthesis of other compounds.

Synthesis Methods

The synthesis of 2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide is a complex process that involves several steps. The first step involves the reaction of 2-aminopyridine with acetic anhydride to form 2-acetylpyridine. This is followed by the reaction of 2-acetylpyridine with ethylamine to form this compound. The purity and yield of the final product can be improved by using different purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[(5-acetylpyridin-2-yl)amino]-N-ethylacetamide has been extensively studied for its potential applications in various fields of research. One of the major applications of AEA is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. AEA has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. In addition, AEA has been studied for its potential use as a ligand in catalysis and as a building block for the synthesis of other compounds.